Cas no 90641-65-9 (1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester)
1H-Pyrazole-4-carboxylic acid, 5-amino-1-ethyl-, ethyl ester is a versatile organic compound. This ester derivative of 1H-pyrazole-4-carboxylic acid offers enhanced stability and solubility, making it suitable for various synthetic applications. Its amino group provides reactivity for further functionalization, while the ethyl ester group facilitates easy handling and purification. This compound is a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.
90641-65-9 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester
CAS No:90641-65-9
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD07357410
CID:798548
PubChem ID:15192649
Update Time:2025-07-16
1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester
- 5-AMINO-1-ETHYL-PYRAZOLE-4-CARBOXYLIC ACID
- 5-amino-1-ethylpyrazole-4-carboxylic acid
- ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate
- AC-14641
- 5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid ethyl ester 95+%
- 90641-65-9
- HZTFPBUNTFBMES-UHFFFAOYSA-N
- 5-AMINO-1-ETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- AKOS010517260
- FT-0692668
- EN300-1617891
- F70391
- SCHEMBL173434
- CS-0298198
- ethyl 5-amino-1-ethylpyrazole-4-carboxylate
-
- MDL： MFCD07357410
- Inchi： 1S/C8H13N3O2/c1-3-11-7(9)6(5-10-11)8(12)13-4-2/h5H,3-4,9H2,1-2H3
- InChI Key： HZTFPBUNTFBMES-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NN(CC)C=1N)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 311.7°Cat760mmHg
- Flash Point: 142.3°C
- Refractive Index: 1.561
1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D382064-500mg |
ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate |
90641-65-9 | 95% | 500mg |
$365 | 2024-05-24 | |
| eNovation Chemicals LLC | D382064-1g |
ethyl 5-amino-1-ethyl-1H-pyrazole-4-carboxylate |
90641-65-9 | 95% | 1g |
$495 | 2024-05-24 | |
| A2B Chem LLC | AH83873-50mg |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 50mg |
$209.00 | 2024-04-19 | |
| A2B Chem LLC | AH83873-100mg |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 100mg |
$293.00 | 2024-04-19 | |
| A2B Chem LLC | AH83873-250mg |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 250mg |
$404.00 | 2024-04-19 | |
| A2B Chem LLC | AH83873-500mg |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 500mg |
$615.00 | 2024-04-19 | |
| A2B Chem LLC | AH83873-1g |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 1g |
$780.00 | 2024-04-19 | |
| A2B Chem LLC | AH83873-2.5g |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 2.5g |
$1599.00 | 2024-04-19 | |
| A2B Chem LLC | AH83873-5g |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 5g |
$3123.00 | 2024-04-19 | |
| A2B Chem LLC | AH83873-10g |
5-Amino-1-ethyl-1H-pyrazole-4-carboxylic acid |
90641-65-9 | 95% | 10g |
$6062.00 | 2024-04-19 |
1H-Pyrazole-4-carboxylicacid, 5-amino-1-ethyl-, ethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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